9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide

• Molecular Formula: C24H26N4O4S2
• Molecular Weight: 498.6 g/mol
• IUPAC Name: 9-(dicyanomethylidene)-2-N,2-N,7-N,7-N-tetraethylfluorene-2,7-disulfonamide
• InChI: InChI=1S/C24H26N4O4S2/c1-5-27(6-2)33(29,30)18-9-11-20-21-12-10-19(34(31,32)28(7-3)8-4)14-23(21)24(22(20)13-18)17(15-25)16-26/h9-14H,5-8H2,1-4H3
• InChI Key: VZNAIPBYNDYJOE-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)C3=C(C2=C(C#N)C#N)C=C(C=C3)S(=O)(=O)N(CC)CC

Description

9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide, also known as DCTEFS, is a fluorescent dye that has been widely used in scientific research. This compound has unique properties that make it an excellent tool for various applications, including bioimaging, biosensing, and drug discovery.

Mechanism of Action

The mechanism of action of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide involves its ability to bind to specific molecules, such as metal ions or proteins, and undergo a change in fluorescence intensity. This change in fluorescence can be used to detect the presence of the target molecule or to study its binding properties.
Biochemical and Physiological Effects:
9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide has been shown to have minimal toxicity and is considered safe for use in biological systems. It has been used to study the uptake and distribution of drugs in cells and tissues and to monitor the activity of enzymes and other biomolecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide in scientific research is its high sensitivity and selectivity for specific molecules. It is also relatively easy to use and can be incorporated into a variety of experimental setups. However, one limitation of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide is its relatively short fluorescence lifetime, which can limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research involving 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide. One area of interest is the development of new fluorescent probes based on the structure of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide that can be used for different applications. Another area of research is the use of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide in combination with other techniques, such as mass spectrometry or X-ray crystallography, to study the structure and function of biomolecules. Finally, there is potential for the use of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide in drug discovery and development, particularly for the identification of new drug targets and the screening of potential drug candidates.

Synthesis Methods

The synthesis of 9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide involves the reaction between 9H-fluorene-2,7-diboronic acid and ethyl cyanoacetate in the presence of a palladium catalyst. The resulting product is then treated with sulfuric acid and sodium nitrite to obtain the final compound.

Scientific Research Applications

9-(dicyanomethylidene)-N,N,N',N'-tetraethyl-9H-fluorene-2,7-disulfonamide has been extensively used in scientific research as a fluorescent probe for various applications. For example, it has been used as a sensor for detecting metal ions, such as copper and zinc, in biological systems. It has also been used as a tool for studying the binding of proteins and nucleic acids.